Cas no 421-78-3 (1-chloro-2-iodotetrafluoroethane)

1-chloro-2-iodotetrafluoroethane Properties

Names and Identifiers

• 1-chloro-2-iodotetrafluoroethane
• 2-Chloro-1,1,2,2-tetrafluoroethyl iodide
• 1-chloro-1,1,2,2-tetrafluoro-2-iodoethane
• 2-CHLOROTETRAFLUOROETHYL IODIDE
• DTXSID90194942
• 1-chloro-1,1,2,2-tetrafluoro-2-iodo-ethane
• 1-iodo-2-chlorotetrafluoroethane
• FT-0607601
• SCHEMBL10621396
• A825798
• AKOS015848340
• MS-20314
• MFCD00069092
• 421-78-3
• DTXCID30117433
• STL555693
• BBL101896
• DB-050866
• +Expand

• MDL： MFCD00069092
• InChIKey： XNIBSTIKPHNKSO-UHFFFAOYSA-N
• Inchi： InChI=1S/C2ClF4I/c3-1(4,5)2(6,7)8
• SMILES： C(C(F)(F)I)(Cl)(F)F
• BRN： 1699458

Computed Properties

• Exact Mass: 261.86700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 261.867
• Heavy Atom Count: 8
• Complexity: 92
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 2.84580
• PSA: 0.00000
• Refractive Index: 1.392
• Boiling Point: 53 °C
• Flash Point: 56°C
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Light Sensitive
• Density: 2.308

1-chloro-2-iodotetrafluoroethane Security Information

• Safety Term：6.1
• Safety Instruction： S23-S36/37-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R40
• Hazard Level：6.1
• Dangerous goods sign： T
• Hazardous Material transportation number：2810
• Hazard Statement： Toxic
• PackingGroup：III
• Risk Phrases： 20/21/22-40
• HazardClass：6.1

1-chloro-2-iodotetrafluoroethane Customs Data

• HS CODE：2903799090
• Customs Data：

  China Customs Code:

  2903799090

  Overview:

  2903799090 Other acyclic hydrocarbon halogenated derivatives(Containing two or more different halogens).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Summary:

  2903799090 halogenated derivatives of acyclic hydrocarbons containing two or more different halogens.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%